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Compound of Interest

Compound Name: Hafnium tetranitrate

Cat. No.: B098167 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Hafnium Tetranitrate (Hf(NO₃)₄). Given the absence of a comprehensive,

publicly available Safety Data Sheet (SDS) specifically for Hafnium Tetranitrate, the following

information is synthesized from data on hafnium compounds, inorganic nitrates, and available

chemical databases. All personnel handling this substance must have a thorough

understanding of these guidelines to ensure a safe laboratory environment.

Safety and Hazard Information
Hafnium tetranitrate is a strong oxidizing agent and is expected to be corrosive and irritating

to the skin, eyes, and respiratory tract. The primary hazards are associated with its reactivity

and potential for causing fires or explosions when in contact with incompatible materials.

GHS Hazard Classification (Anticipated)
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Oxidizing Solids Category 2 Danger

H272: May

intensify fire;

oxidizer.

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation.[1]

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation.[1]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3 Warning

H335: May

cause respiratory

irritation.[1]

Physical and Chemical Properties
Property Value

Chemical Formula Hf(NO₃)₄

Molar Mass 426.53 g/mol [1]

Appearance White crystals[1]

Solubility in Water Moderately soluble[1]

Decomposition
Decomposes on heating (≥ 160°C) to

HfO(NO₃)₂ and then to HfO₂.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving Hafnium Tetranitrate to

determine the specific PPE requirements. The following provides a general guideline.
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PPE Type Specification

Eye and Face Protection Chemical safety goggles and a face shield.

Hand Protection
Nitrile or neoprene gloves. Change gloves

frequently and upon any sign of contamination.

Body Protection Flame-retardant lab coat.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for acid gases and

particulates should be used if there is a risk of

inhalation.

Operational Plans: Safe Handling and Storage
Handling Protocol
A standard operating procedure for handling Hafnium Tetranitrate is essential. The following is

a sample protocol for weighing and preparing a solution.

Experimental Protocol: Weighing and Dissolution of Hafnium Tetranitrate

Preparation:

Ensure the work area (a certified chemical fume hood) is clean and free of incompatible

materials.

Gather all necessary equipment: analytical balance, weighing paper, spatula, beaker, stir

bar, and appropriate solvent.

Don all required PPE.

Weighing:

Tare the analytical balance with a piece of weighing paper.

Carefully transfer the desired amount of Hafnium Tetranitrate from the storage container

to the weighing paper using a clean spatula.
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Record the exact mass.

Dissolution:

Place the beaker with a stir bar on a magnetic stir plate inside the fume hood.

Carefully add the weighed Hafnium Tetranitrate to the solvent in the beaker.

Stir the solution until the solid is fully dissolved.

Cleanup:

Wipe down the spatula and work surface with a damp cloth.

Dispose of all contaminated materials (weighing paper, gloves, wipes) as hazardous

waste.

Storage Plan
Storage Condition Requirement

Location
Store in a cool, dry, well-ventilated area away

from direct sunlight and heat sources.

Container Keep in a tightly sealed, original container.

Incompatibilities

Store away from combustible materials, organic

solvents, reducing agents, and strong acids and

bases.

Disposal Plan
All waste containing Hafnium Tetranitrate must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled hazardous

waste container.

Liquid Waste

Collect in a designated, labeled hazardous

waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Contaminated PPE Double-bag and dispose of as hazardous waste.

Visualized Workflows and Relationships

Figure 1: Safe Handling Workflow for Hafnium Tetranitrate

1. Preparation
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2. Weighing
- Use analytical balance

- Handle with care

3. Dissolution
- Add to solvent slowly

- Stir until dissolved

4. Cleanup
- Decontaminate surfaces

- Dispose of waste

End of Process

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for Hafnium Tetranitrate
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Figure 2: Hierarchy of Controls for Hafnium Tetranitrate
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Figure 2: Hierarchy of Controls for Hafnium Tetranitrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hafnium Tetranitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098167#personal-protective-equipment-for-handling-
hafnium-tetranitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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